![molecular formula C9H5BrFN B3210686 1-Bromo-3-fluoroisoquinoline CAS No. 1076-36-4](/img/structure/B3210686.png)
1-Bromo-3-fluoroisoquinoline
Overview
Description
1-Bromo-3-fluoroisoquinoline is a chemical compound with the formula C9H5BrFN and a molecular weight of 226.05 . It is used in laboratory chemicals and the manufacture of chemical compounds .
Synthesis Analysis
Fluorinated isoquinolines, such as 1-Bromo-3-fluoroisoquinoline, have been synthesized using various methods . These methods can be classified into three categories :
Molecular Structure Analysis
The molecular structure of 1-Bromo-3-fluoroisoquinoline is represented by the SMILES notation FC1=CC2=CC=CC=C2C(Br)=N1 . This notation provides a compact way to describe the molecule’s structure.
Scientific Research Applications
Synthesis Improvement
1-Bromo-3-fluoroisoquinoline is an important intermediate in pharmaceutical synthesis. Nishimura and Saitoh (2016) discussed the synthesis of a related compound, 5-bromo-2-methylamino-8-methoxyquinazoline, from 6-bromo-2-fluoro-3-methoxybenzaldehyde. This process involved a telescoping process in the synthetic route, enhancing yield and purity, indicating the potential for improving synthesis methods involving 1-Bromo-3-fluoroisoquinoline (Nishimura & Saitoh, 2016).
Crystal Structures and Magnetic Properties
A study by Chun-Lin Ni et al. (2005) on ion-pair complexes involving a similar compound, 1-(4′-bromo-2′-fluorobenzyl)isoquinolinium, revealed their structural and magnetic properties. This research highlights the relevance of such compounds in understanding the interactions within molecular solids (Chun-Lin Ni et al., 2005).
properties
IUPAC Name |
1-bromo-3-fluoroisoquinoline | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrFN/c10-9-7-4-2-1-3-6(7)5-8(11)12-9/h1-5H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HETYZWATQDOPIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(N=C2Br)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrFN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-3-fluoroisoquinoline |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.